Cas no 2411265-63-7 ((4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone)

• Product Name: (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone
• CAS No: 2411265-63-7
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6450549
• PubChem ID: 154880252
• Update Time: 2025-07-31

(4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• EN300-7560890
• (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone
• Z3687635064
• 2411265-63-7
• 4-benzyl-2,2-dimethyl-1-(oxirane-2-carbonyl)piperazine

• Inchi： 1S/C16H22N2O2/c1-16(2)12-17(10-13-6-4-3-5-7-13)8-9-18(16)15(19)14-11-20-14/h3-7,14H,8-12H2,1-2H3
• InChI Key： PUZFDROZNVMCHN-UHFFFAOYSA-N
• SMILES： O1CC1C(N1CCN(CC2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.1Ų

Additional information on (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone

(4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone: A Comprehensive Overview

The compound (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone, identified by the CAS number 2411265-63-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperazine ring system with a benzyl group and an oxirane (epoxide) moiety. The integration of these functional groups imparts the molecule with versatile reactivity and intriguing properties that have drawn attention from researchers in recent years.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The presence of the benzyl group in this compound further enhances its lipophilicity, which is a critical factor for drug bioavailability. Additionally, the oxirane ring introduces a strained three-membered ring system, which can participate in various chemical transformations, including ring-opening reactions under specific conditions.

One of the most promising applications of this compound lies in its potential as an intermediate in organic synthesis. The combination of a piperazine ring and an epoxide group makes it an ideal candidate for constructing complex molecular architectures. For instance, researchers have explored its use in synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties. These findings underscore the importance of this compound in advancing medicinal chemistry research.

From a synthetic perspective, the preparation of (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone involves a multi-step process that typically begins with the synthesis of the piperazine core. The introduction of the benzyl group and subsequent modification to incorporate the epoxide moiety require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for synthesizing such compounds, reducing environmental impact while maintaining product quality.

In terms of pharmacological applications, preliminary studies suggest that this compound exhibits moderate activity against certain cancer cell lines. Its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms at the molecular level. Furthermore, ongoing research is focused on optimizing its pharmacokinetic properties to enhance its suitability as a therapeutic agent.

The structural versatility of this compound also extends to its use in materials science. The epoxide group can serve as a reactive site for polymerization or cross-linking reactions, potentially leading to novel materials with tailored mechanical and thermal properties. This dual functionality positions the compound as a valuable building block across multiple disciplines within chemistry.

In conclusion, (4-Benzyl-2,2-dimethylpiperazin-1-yl)-(oxiran-2-yl)methanone (CAS No: 2411265-63-7) is a multifaceted molecule with significant potential across various fields. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a key player in modern chemical innovation.